Cas no 114213-69-3 (N-Methyl Gatifloxacin)
N-Methyl Gatifloxacin structure
Product Name:N-Methyl Gatifloxacin
CAS No:114213-69-3
MF:C20H24FN3O4
MW:389.42066860199
CID:106216
PubChem ID:14457270
Update Time:2025-04-18
N-Methyl Gatifloxacin Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarboxylicacid,1-cyclopropyl-7-(3,4-dimethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-8-methoxy-4-oxo-
- N-Methyl Gatifloxacin
- 1-cyclopropyl-7-(3,4-dimethylpiperazin-1-yl)-6-fluoro-8-methoxy-4-oxoquinoline-3-carboxylic acid
- 3-Quinolinecarboxylicacid,1-cyclopropyl-7-(3,4-dimethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-8-...
- N-Methyl Gatifloxaci
- 1-Cyclopropyl-7-(3,4-dimethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic Acid
- 1-Cyclopropyl-7-(3,4-diMethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-8-Methoxy -4-oxo-
- 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(3,4-diMethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-8-Methoxy-4-oxo-
- 114213-69-3
- JAX323Q55Y
- SCHEMBL6832069
- AKOS030254557
- J-003060
- 1-Cyclopropyl-7-(3,4-dimethylpiperazin-1-yl)-6-fluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- N-MethylGatifloxacin-d3
- FT-0671793
- NS00040632
- DTXSID20560570
- 1-Cyclopropyl-7-(3,4-dimethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic Acid;
- 1-Cyclopropyl-7-(3,4-dimethylpiperazin-1-yl)-6-fluoro-8-methoxy-4-oxo-quinoline-3-carboxylic acid
- DB-216082
-
- Inchi: 1S/C20H24FN3O4/c1-11-9-23(7-6-22(11)2)17-15(21)8-13-16(19(17)28-3)24(12-4-5-12)10-14(18(13)25)20(26)27/h8,10-12H,4-7,9H2,1-3H3,(H,26,27)
- InChI Key: YDBVQXCJOKMPST-UHFFFAOYSA-N
- SMILES: FC1C=C2C(C(C(=O)O)=CN(C2=C(C=1N1CCN(C)C(C)C1)OC)C1CC1)=O
Computed Properties
- Exact Mass: 389.17500
- Monoisotopic Mass: 389.17508442g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 682
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 73.3Ų
Experimental Properties
- Melting Point: 191-193°C
- PSA: 75.01000
- LogP: 2.32550
N-Methyl Gatifloxacin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M307500-1mg |
N-Methyl Gatifloxacin |
114213-69-3 | 1mg |
$167.00 | 2023-05-17 | ||
| TRC | M307500-2.5mg |
N-Methyl Gatifloxacin |
114213-69-3 | 2.5mg |
$ 222.00 | 2023-09-07 | ||
| TRC | M307500-5mg |
N-Methyl Gatifloxacin |
114213-69-3 | 5mg |
$397.00 | 2023-05-17 | ||
| TRC | M307500-10mg |
N-Methyl Gatifloxacin |
114213-69-3 | 10mg |
$ 764.00 | 2023-09-07 | ||
| TRC | M307500-25mg |
N-Methyl Gatifloxacin |
114213-69-3 | 25mg |
$ 1656.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212225-2.5mg |
N-Methyl Gatifloxacin, |
114213-69-3 | 2.5mg |
¥2708.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212225-2.5 mg |
N-Methyl Gatifloxacin, |
114213-69-3 | 2.5 mg |
¥2,708.00 | 2023-07-10 | ||
| A2B Chem LLC | AA13806-2.5mg |
3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(3,4-dimethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-8-methoxy-4-oxo- |
114213-69-3 | 2.5mg |
$336.00 | 2024-04-20 | ||
| A2B Chem LLC | AA13806-10mg |
3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(3,4-dimethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-8-methoxy-4-oxo- |
114213-69-3 | 10mg |
$863.00 | 2024-04-20 | ||
| A2B Chem LLC | AA13806-25mg |
3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(3,4-dimethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-8-methoxy-4-oxo- |
114213-69-3 | 25mg |
$1729.00 | 2024-04-20 |
N-Methyl Gatifloxacin Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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